2-[6-Amino-5-cyano-4-(4-ethylphenyl)-2,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetic acid methyl ester

• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: methyl 2-[6-amino-5-cyano-4-(4-ethylphenyl)-2,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate
• InChI: InChI=1S/C18H18N4O3/c1-3-10-4-6-11(7-5-10)15-12(9-19)17(20)25-18-16(15)13(21-22-18)8-14(23)24-2/h4-7,15H,3,8,20H2,1-2H3,(H,21,22)
• InChI Key: MAXRLMQGJHWTLO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2C(=C(OC3=NNC(=C23)CC(=O)OC)N)C#N

Description

2-[6-amino-5-cyano-4-(4-ethylphenyl)-2,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetic acid methyl ester is a member of benzenes and a pyranopyrazole.

Scientific Research Applications

Synthesis and Structural Analysis

• Substituted 3-hydroxypyrazoles, like the compound , have been synthesized for exploring the molecular and crystal structures of similar compounds. The structures of these compounds, including a close analog, were determined using X-ray diffraction analysis (Rodinovskaya, Gromova, Shestopalov, & Nesterov, 2003).

Green Synthesis Methodology

• A green and efficient method has been reported for synthesizing pyranopyrazoles, which are structurally similar to the compound . This process involves one-pot, multi-component condensation reactions, highlighting an environmentally friendly approach (Zolfigol et al., 2013).

Application in Wheat and Barley

• Cyano esters, which are structurally related to the compound, have been identified as precursors to chemical hybridizing agents in wheat and barley. This indicates potential agricultural applications (Beck, Ackmann, Staszak, & Wright, 1988).

Catalytic Applications

• Research has shown the application of specific catalysts for synthesizing similar compounds, emphasizing the potential for catalytic applications in chemical synthesis (Moosavi‐Zare et al., 2013).

Antitumor and Antioxidant Activities

• Some derivatives of cyanoacetamide, structurally similar to the compound , have exhibited promising antitumor and antioxidant activities. This suggests potential biomedical applications (Bialy & Gouda, 2011).

Corrosion Inhibition in Steel

• Pyrazole derivatives, structurally related to the compound, have been evaluated as corrosion inhibitors for steel, indicating applications in industrial material science (Herrag et al., 2007).

Antibacterial and Analgesic Activities

• A series of compounds similar to the compound have been synthesized and studied for their antimicrobial, analgesic, and antipyretic activities, suggesting potential pharmaceutical applications (Марьясов et al., 2016).

In Vitro Biological Studies

• Pyran fused pyrimidone derivatives, structurally similar to the compound, have been synthesized and screened for antibacterial, antifungal, and antitubercular activity (Mistry et al., 2012).